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Compound of Interest

Compound Name:
2-Chloro-3-

(trifluoromethyl)quinoxaline

Cat. No.: B1299053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential technical data on 2-Chloro-3-(trifluoromethyl)quinoxaline, a

key building block in medicinal chemistry and drug discovery. Its utility is particularly noted in

the synthesis of complex quinoxaline scaffolds for investigating structure-activity relationships

(SAR) in neuropharmacology.

Physicochemical Properties
The fundamental molecular properties of 2-Chloro-3-(trifluoromethyl)quinoxaline are

summarized below. These data are critical for experimental design, stoichiometric calculations,

and analytical characterization.

Property Value Citations

Molecular Formula C₉H₄ClF₃N₂ [1][2][3]

Molecular Weight 232.59 g/mol [2][4][5]

CAS Number 254732-51-9 [1][2][3]
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The chemical structure of 2-Chloro-3-(trifluoromethyl)quinoxaline is foundational to its

reactivity and interaction with biological targets. The diagram below illustrates the arrangement

of its constituent atoms.

Chemical structure of 2-Chloro-3-(trifluoromethyl)quinoxaline.

Experimental Protocols
Due to the nature of this request, specific experimental protocols are not applicable as the

provided information is based on established chemical data rather than novel experimental

findings. The molecular weight and formula are determined through standard analytical

techniques such as mass spectrometry and elemental analysis.

Applications in Research
2-Chloro-3-(trifluoromethyl)quinoxaline serves as a crucial intermediate in the synthesis of

various bioactive molecules. Notably, it is utilized in the development of subtype-selective

ligands for 5-HT₃ serotonin receptors.[2] The presence of the trifluoromethyl group can

enhance metabolic stability and membrane permeability, making it a valuable moiety in drug

design.[2] Researchers also explore related trifluoromethylquinoxaline 1,4-dioxides for their

potential as DNA-damaging antimicrobial agents.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vibrantpharma.com [vibrantpharma.com]

2. 2-Chloro-3-(trifluoromethyl)quinoxaline|CAS 254732-51-9 [benchchem.com]

3. scbt.com [scbt.com]

4. 2-Chloro-3-(trifluoromethyl)quinoxaline, 96% 1 g | Buy Online | Thermo Scientific Alfa
Aesar | Fisher Scientific [fishersci.ie]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1299053?utm_src=pdf-body
https://www.benchchem.com/product/b1299053?utm_src=pdf-body
https://www.benchchem.com/product/b1299053?utm_src=pdf-body
https://www.benchchem.com/product/B1299053
https://www.benchchem.com/product/B1299053
https://www.benchchem.com/product/B1299053
https://www.benchchem.com/product/b1299053?utm_src=pdf-custom-synthesis
https://vibrantpharma.com/product/2-chloro-3-trifluoromethyl-quinoxaline/
https://www.benchchem.com/product/B1299053
https://www.scbt.com/p/2-chloro-3-trifluoromethyl-quinoxaline-254732-51-9
https://www.fishersci.ie/shop/products/2-chloro-3-trifluoromethyl-quinoxaline-96-thermo-scientific/11470000
https://www.fishersci.ie/shop/products/2-chloro-3-trifluoromethyl-quinoxaline-96-thermo-scientific/11470000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 2-Chloro-3-(trifluoromethyl)quinoxaline, 96% 5 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloro-3-
(trifluoromethyl)quinoxaline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1299053#2-chloro-3-trifluoromethyl-quinoxaline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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